(1-{1-[(2-chloro-4-fluorophenyl)acetyl]-4-piperidinyl}-1H-1,2,3-triazol-4-yl)methanol

• IUPAC Name: 2-(2-chloro-4-fluorophenyl)-1-[4-[4-(hydroxymethyl)triazol-1-yl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C16H18ClFN4O2/c17-15-8-12(18)2-1-11(15)7-16(24)21-5-3-14(4-6-21)22-9-13(10-23)19-20-22/h1-2,8-9,14,23H,3-7,10H2
• InChI Key: QSMFXLHUOVZZKN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C=C(N=N2)CO)C(=O)CC3=C(C=C(C=C3)F)Cl
• Molecular Formula: C16H18ClFN4O2
• Molecular Weight: 352.79 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a piperidine ring, which is a common motif in many pharmaceuticals, and a 1,2,3-triazole ring, which is often used in medicinal chemistry due to its stability and ability to participate in various chemical reactions. The compound also contains a 2-chloro-4-fluorophenyl group, which is a common substituent in many pharmaceuticals and could potentially contribute to the compound’s biological activity.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The presence of the fluorine and chlorine atoms could potentially influence the compound’s electronic structure and reactivity.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorine and chlorine atoms could potentially affect its polarity and solubility.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be a pharmaceutical, its mechanism of action would depend on the specific biological target it’s designed to interact with.

Future Directions

The future directions for this compound would depend on its intended use. If it’s a pharmaceutical, future research could focus on optimizing its activity, reducing its side effects, or exploring new therapeutic applications.